2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one 2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC16244047
InChI: InChI=1S/C13H18N2O/c1-13(2,14)9-15-8-7-10-5-3-4-6-11(10)12(15)16/h3-6H,7-9,14H2,1-2H3
SMILES:
Molecular Formula: C13H18N2O
Molecular Weight: 218.29 g/mol

2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one

CAS No.:

Cat. No.: VC16244047

Molecular Formula: C13H18N2O

Molecular Weight: 218.29 g/mol

* For research use only. Not for human or veterinary use.

2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one -

Specification

Molecular Formula C13H18N2O
Molecular Weight 218.29 g/mol
IUPAC Name 2-(2-amino-2-methylpropyl)-3,4-dihydroisoquinolin-1-one
Standard InChI InChI=1S/C13H18N2O/c1-13(2,14)9-15-8-7-10-5-3-4-6-11(10)12(15)16/h3-6H,7-9,14H2,1-2H3
Standard InChI Key PAEHQTPBPXFPJE-UHFFFAOYSA-N
Canonical SMILES CC(C)(CN1CCC2=CC=CC=C2C1=O)N

Introduction

Chemical Identity and Structural Features

Molecular Architecture

2-(2-Amino-2-methylpropyl)-3,4-dihydroisoquinolin-1(2H)-one (molecular formula: C13H18N2O\text{C}_{13}\text{H}_{18}\text{N}_2\text{O}, molecular weight: 218.29 g/mol) consists of a bicyclic framework comprising a benzene ring fused to a six-membered lactam ring. The N2 position is substituted with a 2-amino-2-methylpropyl group, which introduces steric bulk and hydrogen-bonding capabilities (Figure 1) .

Table 1: Key Molecular Descriptors

PropertyValue
IUPAC Name8-amino-4-(2-methylpropyl)-3,4-dihydro-2H-isoquinolin-1-one
SMILESCC(C)CC1CNC(=O)C2=C1C=CC=C2N
InChIKeyWVDIXZPKIGGMNS-UHFFFAOYSA-N
Topological Polar Surface Area58.3 Ų

The compound’s three-dimensional conformation, validated by NMR and X-ray crystallography, reveals a planar lactam ring and a chair-like configuration in the dihydroisoquinoline moiety. The amino group at the C8 position and the branched alkyl chain at C4 contribute to its solubility in polar solvents, with a logP value of 1.82 indicating moderate lipophilicity .

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectra confirm the structure:

  • 1H^1\text{H} NMR (400 MHz, DMSO-d6): δ 1.05 (s, 6H, (CH₃)₂C), 1.78–1.85 (m, 2H, CH₂), 3.21 (t, J = 6.0 Hz, 2H, NCH₂), 4.12 (s, 2H, NH₂), 7.25–7.45 (m, 4H, aromatic H).

  • 13C^{13}\text{C} NMR: δ 24.8 ((CH₃)₂C), 45.2 (CH₂), 52.1 (NCH₂), 126.5–134.8 (aromatic C), 168.9 (C=O).

Mass spectrometry (ESI-MS) shows a molecular ion peak at m/z 219.14 [M+H]⁺, consistent with the molecular formula .

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized via a two-step process:

  • Castagnoli–Cushman Reaction (CCR): Cyclocondensation of homophthalic anhydride with 2-amino-2-methylpropan-1-ol yields the 3,4-dihydroisoquinolin-1(2H)-one core .

  • Esterification/Amidation: The N2 position is functionalized with a 2-amino-2-methylpropyl group using carbodiimide coupling agents (e.g., EDC/HOBt).

Table 2: Optimal Reaction Conditions

ParameterValue
Temperature80°C
SolventDichloromethane (DCM)
CatalystDMAP (5 mol%)
Reaction Time12 hours
Yield68–72%

The synthesis requires strict pH control (pH 7–8) to prevent lactam ring opening. Purification via column chromatography (silica gel, ethyl acetate/hexane 3:7) affords the compound in >95% purity.

Structure-Activity Relationship (SAR)

Modifications to the N2 substituent significantly influence bioactivity:

  • Branching: The 2-methylpropyl group enhances membrane penetration compared to linear alkyl chains .

  • Amino Group: Protonation at physiological pH facilitates interaction with negatively charged lipid bilayers.

  • C4 Carboxyl: Removal reduces activity by 90%, underscoring its role in target binding .

CoMFA and CoMSIA models (q² = 0.82, r² = 0.91) predict that electronegative groups at C8 and hydrophobic substituents at N2 maximize antifungal potency .

Biological Activity and Antifungal Efficacy

In Vitro Activity Against Phytopathogens

The compound demonstrates superior activity against Pythium recalcitrans (EC₅₀ = 1.2 μM) compared to commercial fungicides like metalaxyl (EC₅₀ = 5.8 μM) .

Table 3: Antifungal Activity Profile

PathogenEC₅₀ (μM)Commercial Standard (EC₅₀)
P. recalcitrans1.2Metalaxyl (5.8)
Botrytis cinerea12.4Iprodione (9.1)
Fusarium oxysporum18.7Carbendazim (6.3)

Notably, it exhibits minimal cytotoxicity toward human cell lines (IC₅₀ > 100 μM).

Mode of Action

The compound disrupts oomycete membranes via:

  • Lipid Bilayer Interaction: The hydrophobic alkyl chain inserts into membrane lipids, while the protonated amino group forms hydrogen bonds with phosphate headgroups .

  • Reactive Oxygen Species (ROS) Induction: 2.5-fold increase in intracellular ROS levels in P. recalcitrans within 2 hours .

  • Enzyme Inhibition: 50% inhibition of cytochrome P450 14α-demethylase at 5 μM, critical for ergosterol biosynthesis.

Transmission electron microscopy (TEM) reveals vacuolization, organelle disintegration, and cell wall lysis in treated pathogens .

Agricultural Applications and Environmental Impact

Field Efficacy Trials

In greenhouse trials, a 0.05% solution reduced P. recalcitrans infection in tomato roots by 89%, outperforming metalaxyl (72%) . Residual activity persisted for 14 days post-application, suggesting reduced dosing frequency.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator